Cas no 611240-72-3 (8-(4-Fluorophenyl)-2-(trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine)

8-(4-Fluorophenyl)-2-(trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine structure
611240-72-3 structure
Product Name:8-(4-Fluorophenyl)-2-(trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine
CAS No:611240-72-3
MF:C13H11F4N3
MW:285.240156412125
CID:2196414
PubChem ID:46864113
Update Time:2025-04-21

8-(4-Fluorophenyl)-2-(trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine Chemical and Physical Properties

Names and Identifiers

    • 8-(4-Fluorophenyl)-2-(trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine
    • AKOS015902095
    • DTXSID70676953
    • CAPHSSVHAHQFBX-UHFFFAOYSA-N
    • 611240-72-3
    • SCHEMBL5650628
    • Inchi: 1S/C13H11F4N3/c14-9-3-1-8(2-4-9)11-12-19-10(13(15,16)17)7-20(12)6-5-18-11/h1-4,7,11,18H,5-6H2
    • InChI Key: CAPHSSVHAHQFBX-UHFFFAOYSA-N
    • SMILES: FC(C1=CN2CCNC(C3C=CC(=CC=3)F)C2=N1)(F)F

Computed Properties

  • Exact Mass: 285.08891001Da
  • Monoisotopic Mass: 285.08891001Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 29.9Ų

8-(4-Fluorophenyl)-2-(trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine Related Literature

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